3-Chloro-4-iodopyridin-2-amine
Overview
Description
3-Chloro-4-iodopyridin-2-amine is a chemical compound with the molecular formula C5H4ClIN2. It is used in various chemical reactions and has a molecular weight of 254.46 .
Molecular Structure Analysis
The molecular structure of 3-Chloro-4-iodopyridin-2-amine consists of a pyridine ring with chlorine and iodine substituents at the 3rd and 4th positions, respectively, and an amine group at the 2nd position .Physical And Chemical Properties Analysis
3-Chloro-4-iodopyridin-2-amine has a predicted boiling point of 308.9±42.0 °C and a predicted density of 2.139±0.06 g/cm3. It should be stored in a dark place, in an inert atmosphere, and in a freezer under -20°C .Scientific Research Applications
Medicinal Chemistry and Drug Development
3-Chloro-4-iodopyridin-2-amine serves as a versatile building block in medicinal chemistry. Researchers utilize it to synthesize novel drug candidates. Its halogenated structure enhances lipophilicity and can influence pharmacokinetics. By introducing functional groups to this scaffold, scientists create derivatives with potential therapeutic activity. For instance, modifications at the C-5 position have yielded anti-HIV agents .
Safety and Hazards
3-Chloro-4-iodopyridin-2-amine is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapours/spray and to wear protective gloves/clothing/eye protection .
Mechanism of Action
Target of Action
Similar compounds are known to be versatile intermediates in the synthesis of a wide range of pharmaceuticals, agrochemicals, and advanced materials .
Mode of Action
3-Chloro-4-iodopyridin-2-amine, like its close relative 2-Chloro-3-iodopyridin-4-amine, acts as a versatile nucleophile and electrophile . The amine group, being a lone pair donor, can engage in nucleophilic substitution reactions, making it a key participant in the formation of carbon-nitrogen bonds . The presence of both a reactive amine group and halogen atoms offers multiple pathways for chemical interactions and transformations .
Biochemical Pathways
Its reactivity profile suggests it can undergo a unique set of reactions and pathways, especially in organic synthesis, where it acts as an intermediate or a reactant .
Pharmacokinetics
The polar nature of the compound, owing to its halogen atoms and amine group, influences its solubility in various solvents, an important consideration in chemical synthesis and applications .
Result of Action
Its ability to undergo a variety of chemical reactions makes it a key component in the development of new drugs, particularly those involving complex heterocyclic structures .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Chloro-4-iodopyridin-2-amine. It should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and extreme temperatures .
properties
IUPAC Name |
3-chloro-4-iodopyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClIN2/c6-4-3(7)1-2-9-5(4)8/h1-2H,(H2,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTTQRVGVEIXEHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1I)Cl)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClIN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679588 |
Source
|
| Record name | 3-Chloro-4-iodopyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.45 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-iodopyridin-2-amine | |
CAS RN |
1152617-24-7 |
Source
|
| Record name | 3-Chloro-4-iodopyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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